Cas no 937604-58-5 (N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide)

• Product Name: N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide
• CAS No: 937604-58-5
• MF: C₁₁H₈ClF₆NO
• MW: 319.630743026733
• MDL: MFCD00170293
• CID: 4720594
• Update Time: 2025-09-23

N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-[3,5-bis(trifluoromethyl)phenyl]-2-chloropropanamide
• N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)-2-CHLOROPROPANAMIDE
• SBB061814
• N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide

• MDL： MFCD00170293
• Inchi： 1S/C11H8ClF6NO/c1-5(12)9(20)19-8-3-6(10(13,14)15)2-7(4-8)11(16,17)18/h2-5H,1H3,(H,19,20)
• InChI Key： CTMSTGZMZGUIBJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1

Additional information on N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide

Research Brief on N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide (CAS: 937604-58-5)

N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide (CAS: 937604-58-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and chloropropanamide functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

Recent advancements in the synthesis of N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide have demonstrated improved yields and purity, which are critical for its application in high-throughput screening and medicinal chemistry. Researchers have employed innovative catalytic methods and green chemistry principles to optimize the synthesis process, reducing the environmental impact while maintaining high efficiency. These developments are pivotal for scaling up production and ensuring the compound's availability for further preclinical studies.

In terms of biological activity, N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide has shown promising results in preliminary assays targeting various disease pathways. Studies have indicated its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. For instance, recent in vitro experiments have demonstrated its efficacy in modulating key signaling pathways, suggesting its utility as a lead compound for the development of anti-inflammatory or anticancer drugs. Further investigations are underway to elucidate its precise molecular targets and therapeutic potential.

The mechanism of action of N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide is currently under rigorous investigation. Preliminary data suggest that it interacts with specific protein domains, leading to the disruption of protein-protein interactions critical for disease progression. Structural-activity relationship (SAR) studies are being conducted to identify the key pharmacophores responsible for its biological activity, which will aid in the design of more potent and selective derivatives. These findings are expected to contribute significantly to the field of targeted therapy.

Despite the promising results, challenges remain in the development of N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are exploring various formulation strategies and structural modifications to enhance its drug-like properties and minimize adverse effects. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloropropanamide (CAS: 937604-58-5) represents a promising candidate for drug development, with its unique chemical structure and biological activity offering numerous opportunities for therapeutic innovation. Continued research into its synthesis, mechanism of action, and optimization will be crucial for realizing its full potential. This research brief highlights the current state of knowledge and underscores the need for further investigation to translate these findings into clinical applications.